Cas no 3120-74-9 (3-Methyl-4-(methylthio)phenol)

• Product Name: 3-Methyl-4-(methylthio)phenol
• CAS No: 3120-74-9
• MF: C₈H₁₀OS
• MW: 154.229401111603
• MDL: MFCD00045773
• CID: 43834
• PubChem ID: 18391
• Update Time: 2025-06-08

3-Methyl-4-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Methylthio-M-Cresol
• 4-(Methylthio)-m-cresol
• Methylthiomcresol
• 3-Methyl-4-(methylthio)phenol
• 3-methyl-4-methylsulfanylphenol
• 3-Methyl-4-methylthiophenol
• p-Methylthio-m-methylphenol
• 3-CH3-4-CH3S-C6H3OH
• Methylthiomethylphenol
• MMTP
• USAF MA-17
• MTMC
• BRN 1210322
• 4-Methylthio-meta-cresol
• NSC-87560
• UNII-304RF69F8F
• W-106913
• InChI=1/C8H10OS/c1-6-5-7(9)3-4-8(6)10-2/h3-5,9H,1-2H
• EC 221-496-7
• DTXSID0051996
• 3-Methyl-4-(methylsulfanyl)phenol
• NS00004503
• AKOS003609815
• NSC 87560
• 4-(Methylthio)-3-methylphenol
• CHEMBL3560322
• 3-06-00-04504 (Beilstein Handbook Reference)
• CAS-3120-74-9
• FT-0616821
• 4-methylsulfanyl-3-methyl-phenol
• 3-Methyl-4-(1-methylthio)phenol
• CS-0173482
• NCGC00357052-01
• 3-methyl-4-methylmercaptophenol
• WLN: QR C1 DS1
• NSC87560
• EN300-125328
• AS-12573
• MFCD00045773
• Phenol, 3-methyl-4-(methylthio)-
• Z277164168
• AT20905
• Q27117942
• SCHEMBL1128366
• Tox21_303747
• 304RF69F8F
• p-Methylthio-m-cresol
• 3-Methyl-4-(methylsulfanyl)phenol #
• AC-8743
• EINECS 221-496-7
• 3-Methyl-4-(methylthio)phenol, 97%
• DTXCID3030559
• 4-(methylsulfanyl)-m-cresol
• CHEBI:38681
• M0531
• CCG-40509
• m-CRESOL, 4-(METHYLTHIO)-
• AI3-28074
• 3120-74-9
• 4-methylmercapto-3-methylphenol
• DB-047985
• 221-496-7

• MDL： MFCD00045773
• Inchi： 1S/C8H10OS/c1-6-5-7(9)3-4-8(6)10-2/h3-5,9H,1-2H3
• InChI Key： VKALYYFVKBXHTF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)O
• BRN： 1210322

Computed Properties

• Exact Mass: 154.04500
• Monoisotopic Mass: 154.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• Color/Form: Acicular crystal
• Density: 1.1125 (rough estimate)
• Melting Point: 53.0 to 57.0 deg-C
• Boiling Point: 151°C/15mmHg(lit.)
• Flash Point: 128.7 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 45.53000
• LogP: 2.42250
• Solubility: Insoluble in water, soluble in organic solvents.

3-Methyl-4-(methylthio)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：3335
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/39
• RTECS：GP2225000
• Hazardous Material Identification：
• Safety Term：S26;S36/39
• HazardClass：IRRITANT, STENCH
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methyl-4-(methylthio)phenol

Professional Introduction to 3-Methyl-4-(methylthio)phenol (CAS No. 3120-74-9)

3-Methyl-4-(methylthio)phenol, identified by its Chemical Abstracts Service (CAS) number 3120-74-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenolic structure with methyl and methylthio substituents, has garnered attention due to its versatile applications in medicinal chemistry and industrial processes.

The molecular structure of 3-Methyl-4-(methylthio)phenol consists of a benzene ring substituted at the 3-position with a methyl group and at the 4-position with a methylthio group. This specific arrangement imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both hydroxyl and sulfur-containing functional groups enhances its reactivity, allowing for diverse chemical transformations that are crucial in drug development.

In recent years, research has highlighted the potential of 3-Methyl-4-(methylthio)phenol as a precursor in the synthesis of novel therapeutic agents. Its structural features make it an excellent candidate for further functionalization, enabling the creation of complex molecules with tailored biological activities. For instance, studies have demonstrated its utility in the preparation of derivatives with anti-inflammatory, antimicrobial, and antioxidant properties.

One of the most compelling aspects of 3-Methyl-4-(methylthio)phenol is its role in the development of new pharmaceuticals targeting specific disease pathways. Researchers have leveraged its chemical framework to design molecules that interact with biological targets in innovative ways. This has led to promising results in preclinical studies, where derivatives of this compound have shown efficacy in models of chronic diseases such as cancer and neurodegenerative disorders.

The industrial significance of 3-Methyl-4-(methylthio)phenol extends beyond pharmaceutical applications. Its use as a building block in fine chemical synthesis has been explored for producing specialty chemicals used in agrochemicals, dyes, and polymers. The ability to modify its structure allows chemists to tailor its properties for specific industrial needs, enhancing both performance and sustainability.

The synthesis of 3-Methyl-4-(methylthio)phenol typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions, catalytic hydrogenation, and sulfonation have been employed to achieve high yields and purity. These methods not only improve efficiency but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The pharmacological potential of derivatives derived from 3-Methyl-4-(methylthio)phenol continues to be an area of active investigation. Recent studies have focused on understanding how modifications to its core structure can modulate biological activity. For example, researchers have explored the effects of varying substituents on its binding affinity to enzymes and receptors, leading to insights that could inform future drug design strategies.

In conclusion, 3-Methyl-4-(methylthio)phenol (CAS No. 3120-74-9) represents a compound of considerable interest in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing novel molecules with potential therapeutic benefits. As research progresses, the full scope of its applications is expected to expand, further solidifying its importance in the field.